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Compound of Interest

Compound Name:
5-Methoxybenzo[d]thiazol-2(3H)-

one

Cat. No.: B091915 Get Quote

CAS Number: 15193-51-8

Disclaimer: Publicly available technical data for 5-Methoxybenzo[d]thiazol-2(3H)-one is

limited. This guide has been compiled by leveraging information on structurally similar

benzothiazole derivatives to provide a foundational resource for researchers, scientists, and

drug development professionals. The experimental protocols and potential biological activities

described herein are based on established methodologies for this class of compounds and

should be adapted and validated for the specific molecule of interest.

Core Compound Information
5-Methoxybenzo[d]thiazol-2(3H)-one is a heterocyclic organic compound belonging to the

benzothiazole class. The benzothiazole scaffold is a key structural motif in medicinal chemistry,

with derivatives exhibiting a wide range of pharmacological activities.[1] The presence of a

methoxy group can significantly influence the physicochemical properties and biological activity

of the molecule.[2][3] This compound is primarily utilized as a key intermediate in the synthesis

of more complex heterocyclic compounds with potential therapeutic applications, particularly in

the development of anti-inflammatory or antimicrobial agents.[4] It is also a subject of research

for its potential to inhibit specific enzymes or biological pathways.[4]

Table 1: Physicochemical Data for 5-Methoxybenzo[d]thiazol-2(3H)-one
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Property Value Source

CAS Number 15193-51-8 [4]

Molecular Formula C₈H₇NO₂S [4]

Molecular Weight 181.21 g/mol [4]

Purity ≥95% (Commercially available) [4]

Storage
Room temperature, dry and

sealed
[4]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Synthesis and Characterization
While a specific, validated synthetic protocol for 5-Methoxybenzo[d]thiazol-2(3H)-one is not

readily available in the public domain, a plausible route can be adapted from established

methods for synthesizing substituted benzothiazoles and related heterocyclic systems.[2][5]

Proposed Synthetic Pathway
A common approach involves the cyclization of an appropriately substituted precursor. For 5-
Methoxybenzo[d]thiazol-2(3H)-one, a potential synthetic strategy could involve the reaction

of 2-amino-4-methoxyphenol with a suitable carbonylating agent.
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Reactants

Product

2-Amino-4-methoxyphenol Cyclization Reaction

Carbonylating Agent
(e.g., Phosgene, Triphosgene)

5-Methoxybenzo[d]thiazol-2(3H)-one
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Start

Prepare stock solution of
5-Methoxybenzo[d]thiazol-2(3H)-one

Perform serial dilutions in
96-well plate

Inoculate with standardized
microbial suspension

Incubate at appropriate
temperature and time

Visually inspect for microbial growth

Determine MIC as the lowest concentration
with no visible growth

End

 

5-Methoxybenzo[d]thiazol-2(3H)-one

Mitochondrial Stress

Bax/Bak Activation

Cytochrome c Release

Apaf-1
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Caspase-3 Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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